6-ethoxy-3,4-dihydro-2(1H)-Quinolinone

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 6-ethoxy-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C11H13NO2/c1-2-14-9-4-5-10-8(7-9)3-6-11(13)12-10/h4-5,7H,2-3,6H2,1H3,(H,12,13)
• InChI Key: OISKBDYSPIXDOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)NC(=O)CC2

Description

6-ethoxy-3,4-dihydro-2(1H)-Quinolinone is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 6-hydroxy-3,4-dihydro-2(1 H)-quinolinone (90.2 g, 0.55 mol, 1 equiv) in DMF (1.8 L) was added potassium carbonate (228 g, 1.65 mol, 3 equiv). The slurry was stirred for 45 min. at 25° C., then iodoethane (114 g, 0.73 mol, 1.33 equiv) was added and stirring was continued for 12 hours. The mixture was filtered, the filtrate was poured into water, and the white precipitate was collected via filtration, washed with water (500 mL), and dried under high vacuum to provide 6-(ethyloxy)-3,4-dihydro-2(1H)-quinolinone (72.3 g, 69%). 1H NMR (400 MHz, DMSO) δ, 1.25 (t, J=7.2 Hz, 3H), 2.35 (m, 2 H), 2.78 (m, 2H), 3.90(m, 2H), 6.70-6.73 (m, 3H), 9.83 (br, 1H).